4-(Methylsulfonylamino)benzylamine hydrochloride
Overview
Description
4-(Methylsulfonylamino)benzylamine hydrochloride is a chemical compound with the molecular formula C8H13ClN2O2S . It has a molecular weight of 236.72 g/mol . The compound is also known by several other names, including N-(4-(Aminomethyl)phenyl)methanesulfonamide hydrochloride and N-[4-(aminomethyl)phenyl]methanesulfonamide Hydrochloride .
Molecular Structure Analysis
The InChI string of 4-(Methylsulfonylamino)benzylamine hydrochloride isInChI=1S/C8H12N2O2S.ClH/c1-13(11,12)10-8-4-2-7(6-9)3-5-8;/h2-5,10H,6,9H2,1H3;1H . The Canonical SMILES is CS(=O)(=O)NC1=CC=C(C=C1)CN.Cl .
Scientific Research Applications
C8H12N2O2S⋅HCl C_8H_{12}N_2O_2S \cdot HCl C8H12N2O2S⋅HCl
, has various applications in the field of scientific research:Proteomics Research
This compound is utilized in proteomics research, where it serves as a biochemical tool for the study of protein expression, modification, and function. It can be used to modify proteins or peptides and study their structure-activity relationships .
Drug Development
As a building block in medicinal chemistry, it’s employed in the synthesis of potential therapeutic agents. Its sulfonylamino group can act as a bioisostere, mimicking the natural substrates or ligands of enzymes and receptors in drug design .
Chemical Biology
In chemical biology, it’s used to explore cell signaling pathways. By incorporating into small molecules that interact with specific proteins, researchers can trace the pathways and understand the biological processes .
Material Science
This compound finds its application in material science for the development of novel materials with specific properties. It can be used to synthesize polymers or co-polymers that have potential applications in biotechnology and nanotechnology .
Analytical Chemistry
In analytical chemistry, it serves as a standard or reagent in the quantification and qualification of complex biological samples, aiding in the development of new analytical methods .
Bioconjugation Techniques
It’s used in bioconjugation techniques to attach biomolecules to various surfaces or to each other. This is crucial in creating biosensors, diagnostic tools, and in drug delivery systems .
Neuroscience Research
Researchers use this compound in neuroscience to study neurotransmitter systems, particularly in the context of synaptic transmission and neurodegenerative diseases .
Agricultural Chemistry
In agricultural chemistry, it can be used to synthesize compounds that may act as growth promoters or pesticides, contributing to the development of sustainable agricultural practices .
Safety And Hazards
4-(Methylsulfonylamino)benzylamine hydrochloride can cause skin and eye irritation . In case of contact with skin, it’s recommended to wash with plenty of water and consult a doctor . If inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If not breathing, artificial respiration should be given and a doctor should be consulted immediately .
properties
IUPAC Name |
N-[4-(aminomethyl)phenyl]methanesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S.ClH/c1-13(11,12)10-8-4-2-7(6-9)3-5-8;/h2-5,10H,6,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMTMMWPJYNUNSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00375467 |
Source
|
| Record name | 4-(Methylsulfonylamino)benzylamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00375467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylsulfonylamino)benzylamine hydrochloride | |
CAS RN |
128263-66-1 |
Source
|
| Record name | 4-(Methylsulfonylamino)benzylamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00375467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(Methylsulfonylamino)benzylamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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